Cas no 13036-53-8 (2-Chloro-5,6-dihydrobenzo[h]quinazoline)

• Product Name: 2-Chloro-5,6-dihydrobenzo[h]quinazoline
• CAS No: 13036-53-8
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 1040286
• PubChem ID: 53486027
• Update Time: 2025-10-20

2-Chloro-5,6-dihydrobenzo[h]quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6-dihydrobenzo[h]quinazoline
• 2-Chloro-5,6-dihydrobenzo[h]quizoline
• NBVWPKBPZNKRDG-UHFFFAOYSA-N
• Benzo[h]quinazoline, 2-chloro-5,6-dihydro-
• 13036-53-8
• CS-0207967
• DTXSID20704851
• SCHEMBL4991439
• AKOS015995487
• BP-11510
• BS-20445
• DB-330130

• MDL： MFCD14585222
• Inchi： 1S/C12H9ClN2/c13-12-14-7-9-6-5-8-3-1-2-4-10(8)11(9)15-12/h1-4,7H,5-6H2
• InChI Key： NBVWPKBPZNKRDG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(C3C=CC=CC=3CC2)=N1

Computed Properties

• Exact Mass: 216.0454260g/mol
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.317

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Chloro-5,6-dihydrobenzo[h]quinazoline

Comprehensive Overview of 2-Chloro-5,6-dihydrobenzo[h]quinazoline (CAS No. 13036-53-8): Properties, Applications, and Research Insights

2-Chloro-5,6-dihydrobenzo[h]quinazoline (CAS No. 13036-53-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the quinazoline family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities and industrial applications. The presence of a chloro substituent at the 2-position and a partially hydrogenated benzo-fused ring system (5,6-dihydro moiety) imparts unique physicochemical properties to this molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for functionalized quinazolines like 2-Chloro-5,6-dihydrobenzo[h]quinazoline has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the prominence of quinazoline derivatives in FDA-approved anticancer drugs such as gefitinib and erlotinib. The compound's chloro group serves as a versatile handle for further derivatization via cross-coupling reactions, aligning with the pharmaceutical industry's focus on structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, CAS 13036-53-8 exemplifies the growing trend toward green chemistry approaches. Modern catalytic methods, including palladium-catalyzed C-H activation and photoredox catalysis, have been explored to functionalize its core structure efficiently. These advancements address the increasing emphasis on atom economy and sustainable synthesis in academic and industrial settings—a topic frequently searched in chemical databases and AI-powered research tools.

The compound's solid-state properties have also been investigated for materials science applications. Its conjugated π-system and heteroatom arrangement make it a candidate for organic semiconductors and luminescent materials, areas experiencing rapid growth due to the demand for flexible electronics and OLED technologies. Computational studies using density functional theory (DFT)—a frequently queried term in computational chemistry circles—have predicted its electronic band structure and charge transport characteristics.

Analytical characterization of 2-Chloro-5,6-dihydrobenzo[h]quinazoline typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multinuclear NMR spectroscopy. These methods are crucial for quality control in commercial production, reflecting the compound's relevance in high-purity chemical markets. Recent publications have detailed its crystalline forms using X-ray diffraction (XRD), providing insights into packing motifs that influence solubility—a key parameter for formulation scientists.

In biochemical contexts, the dihydrobenzo[h]quinazoline core has shown intriguing interactions with biological targets. While 13036-53-8 itself isn't a therapeutic agent, its structural features are being evaluated in fragment-based drug design (FBDD) campaigns. This aligns with current trends in precision medicine and targeted therapy development, topics dominating biomedical literature searches. The chloro-substituted variant offers distinct electronic effects compared to its fluoro or methyl analogs, enabling fine-tuning of target binding.

Commercial availability of CAS 13036-53-8 through specialty chemical suppliers has facilitated its adoption in cross-disciplinary research. Procurement data reveals growing interest from academic institutions studying heterocyclic compound libraries and industrial labs developing high-value fine chemicals. The compound's stability under standard storage conditions (typically room temperature, inert atmosphere) makes it practical for diverse experimental workflows.

Future research directions for 2-Chloro-5,6-dihydrobenzo[h]quinazoline may explore its utility in catalysis as a ligand precursor or its incorporation into metal-organic frameworks (MOFs). These applications capitalize on the compound's nitrogen-rich architecture and potential coordination sites—subjects frequently appearing in nanotechnology and supramolecular chemistry search queries. As synthetic methodologies evolve, this quinazoline derivative will likely maintain its status as a versatile building block in molecular innovation.